N-[(1-Methylsulfonylcyclohexyl)methyl]prop-2-enamide

• IUPAC Name: N-[(1-methylsulfonylcyclohexyl)methyl]prop-2-enamide
• InChI: InChI=1S/C11H19NO3S/c1-3-10(13)12-9-11(16(2,14)15)7-5-4-6-8-11/h3H,1,4-9H2,2H3,(H,12,13)
• InChI Key: ZGNZGMJBZLYKOG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1(CCCCC1)CNC(=O)C=C
• Molecular Formula: C11H19NO3S
• Molecular Weight: 245.34 g/mol
• CAS No.: 2361640-30-2

Description

The compound is a derivative of prop-2-enamide. Prop-2-enamide, also known as acrylamide, is a chemical compound with the formula CH2=CHC(O)NH2. It is a white odorless solid, soluble in water and several organic solvents.

Synthesis Analysis

While specific synthesis methods for “N-[(1-Methylsulfonylcyclohexyl)methyl]prop-2-enamide” are not available, similar compounds such as N-[(dialkylamino)methyl]acrylamides and N-[(dialkylamino)methyl]methacrylamides have been synthesized from Schiff base salts. The traditional thermal Mannich reaction is unsuitable for preparing polymerizable N-methylene amino substituted acrylamides and methacrylamides. Instead, a facile multi-gram high yield synthesis of these monomeric precursors to stimuli-responsive polymers is achieved by the addition of acrylamides and methacrylamides onto in situ generated or freshly isolated methylene Schiff base (iminium) salts.